Cas no 2171318-45-7 (3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide
• CAS No: 2171318-45-7
• MF: C₈H₁₂F₂N₄O
• MW: 218.203887939453
• CID: 5213285
• Update Time: 2025-06-08

3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-1-(2,2-difluoroethyl)-N-ethyl-

• Inchi： 1S/C8H12F2N4O/c1-2-12-8(15)5-3-14(4-6(9)10)13-7(5)11/h3,6H,2,4H2,1H3,(H2,11,13)(H,12,15)
• InChI Key： MJKPXWQXBMYJSS-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(C(NCC)=O)C(N)=N1

Additional information on 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide

Research Briefing on 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide (CAS: 2171318-45-7)

3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide (CAS: 2171318-45-7) is a novel pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoroethyl and ethylcarboxamide substituents, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a potential candidate for further drug development.

The synthesis of 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide involves a multi-step process, starting with the condensation of ethyl 2-cyano-3-ethoxyacrylate with hydrazine derivatives, followed by selective fluorination and amidation. The presence of the difluoroethyl group enhances the compound's metabolic stability and bioavailability, while the ethylcarboxamide moiety contributes to its binding affinity with target proteins. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro and in vivo studies have demonstrated that 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide exhibits potent inhibitory activity against several kinases, including those involved in oncogenic signaling pathways. Specifically, it has shown efficacy in inhibiting the proliferation of cancer cell lines with mutations in the EGFR and BRAF genes. Mechanistic studies reveal that the compound induces apoptosis and cell cycle arrest, suggesting its potential as a targeted therapy for resistant cancers. These findings are supported by recent publications in high-impact journals, such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Despite its promising profile, challenges remain in optimizing the pharmacokinetic properties of 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide. Current research focuses on structural modifications to enhance its solubility and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. The ongoing studies aim to validate its safety and efficacy in animal models, with the ultimate goal of developing a new class of kinase inhibitors for precision medicine.

In conclusion, 3-amino-1-(2,2-difluoroethyl)-N-ethyl-1H-pyrazole-4-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments for cancer and other diseases driven by kinase dysregulation. Future studies will likely explore its combination with other therapeutic agents to maximize clinical benefits.